Cas no 404392-70-7 (tert-Butyldimethylsilyl N-Phenylbenzimidate)
404392-70-7 structure
Product Name:tert-Butyldimethylsilyl N-Phenylbenzimidate
CAS No:404392-70-7
Molecular Formula:C19H25NOSi
Molecular Weight:311.4934
MDL:MFCD29916835
CID:325978
PubChem ID:87558415
tert-Butyldimethylsilyl N-Phenylbenzimidate Properties
Names and Identifiers
-
- Benzenecarboximidicacid, N-phenyl-, (1,1-dimethylethyl)dimethylsilyl ester (9CI)
- tert-Butyldimethylsilyl N-Phenylbenzimidate
- [tert-butyl(dimethyl)silyl] N-phenylbenzenecarboximidate
- t-BUTYLDIMETHYLSILYL-N-PHENYLBENZIMIDATE
- O-(tert-Butyldimethylsilyl)benzanilide
- TBDMS-BEZA
- TBS-BEZA
- 404392-70-7
- AKOS015840688
- AKOS025295298
- B2697
- T70885
- MFCD08276306
- tert-ButyldimethylsilylN-Phenylbenzimidate
- DTXSID20458504
- CQKWSHDUCPVOAI-UHFFFAOYSA-N
- TERT-BUTYLDIMETHYLSILYL N-PHENYLBENZENECARBOXIMIDATE
- CQKWSHDUCPVOAI-ZZEZOPTASA-N
-
- MDL： MFCD29916835
- InChIKey： CQKWSHDUCPVOAI-ZZEZOPTASA-N
- Inchi： InChI=1S/C19H25NOSi/c1-19(2,3)22(4,5)21-18(16-12-8-6-9-13-16)20-17-14-10-7-11-15-17/h6-15H,1-5H3/b20-18-
- SMILES： CC(C)(C)[Si](C)(C)O/C(=N\C1=CC=CC=C1)/C2=CC=CC=C2
Computed Properties
- Exact Mass: 311.17100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 5
- Monoisotopic Mass: 311.170540955g/mol
- Heavy Atom Count: 22
- Complexity: 371
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- LogP: 5.78670
- PSA: 21.59000
- Refractive Index: 1.501
- Boiling Point: 373.3°C at 760 mmHg
- Melting Point: 69.0 to 73.0 deg-C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
- Flash Point: 179.5°C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 0.93
tert-Butyldimethylsilyl N-Phenylbenzimidate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003TVN-1g |
2-(tert-Butyldimethylsilyl)-N-phenylbenzamide |
404392-70-7 | 95% | 1g |
$98.00 | 2025-02-20 | |
| A2B Chem LLC | AB77891-1g |
tert-Butyldimethylsilyl n-phenylbenzimidate |
404392-70-7 | 1g |
$106.00 | 2024-04-20 | ||
| Aaron | AR003U3Z-1g |
2-(tert-Butyldimethylsilyl)-N-phenylbenzamide |
404392-70-7 | 98% | 1g |
$44.00 | 2025-01-22 | |
| abcr | AB249683-5 g |
tert-Butyldimethylsilyl N-phenylbenzimidate, 98%; . |
404392-70-7 | 98% | 5 g |
€262.90 | 2023-07-20 | |
| Alichem | A019119275-10g |
2-(tert-Butyldimethylsilyl)-N-phenylbenzamide |
404392-70-7 | 95% | 10g |
$358.05 | 2023-09-02 | |
| Apollo Scientific | OR936738-1g |
tert-Butyldimethylsilyl n-phenylbenzimidate |
404392-70-7 | 98% | 1g |
£45.00 | 2025-02-19 | |
| eNovation Chemicals LLC | D748913-5g |
2-(tert-Butyldimethylsilyl)-N-phenylbenzamide |
404392-70-7 | 98.0% | 5g |
$210 | 2022-06-09 | |
| TRC | B942785-50mg |
tert-Butyldimethylsilyl N-Phenylbenzimidate |
404392-70-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161735-1g |
tert-Butyldimethylsilyl N-Phenylbenzimidate |
404392-70-7 | 98.0%(HPLC) | 1g |
¥296.90 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1284376-5g |
tert-Butyldimethylsilyl N-Phenylbenzimidate |
404392-70-7 | 98% | 5g |
￥1123.00 | 2024-05-15 |
tert-Butyldimethylsilyl N-Phenylbenzimidate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:404392-70-7)
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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(CAS:404392-70-7)
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tert-Butyldimethylsilyl N-Phenylbenzimidate Related Literature
-
Thomas Koop Phys. Chem. Chem. Phys., 2009,11, 10839-10850
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Yazan Maswadeh,Shiyao Shan,Binay Prasai,Yinguang Zhao,Zhi-Hui Xie,Zhipeng Wu,Jin Luo,Yang Ren,Chuan-Jian Zhong,Valeri Petkov J. Mater. Chem. A, 2017,5, 7355-7365
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Paul C. Young,Nina A. Schopf,Ai-Lan Lee Chem. Commun., 2013,49, 4262-4264
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Akshay Malik,Hemant K. Kashyap Phys. Chem. Chem. Phys., 2021,23, 3915-3924
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Mirosław Jabłoński,Marcin Palusiak Phys. Chem. Chem. Phys., 2009,11, 5711-5719
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Zhe Zhang,Jilin Tang Chem. Commun., 2014,50, 11554-11557
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Z. Guerra-Que,G. Torres-Torres,H. Pérez-Vidal,I. Cuauhtémoc-López,A. Espinosa de los Monteros,Jorge N. Beltramini,D. M. Frías-Márquez RSC Adv., 2017,7, 3599-3610
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Mengya Li,Rachel Carter,Landon Oakes,Anna Douglas,Nitin Muralidharan J. Mater. Chem. A, 2017,5, 5266-5272
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